Cas no 27598-81-8 (Benzene, dimethoxy-)

Benzene, dimethoxy- structure
Benzene, dimethoxy- structure
Product Name:Benzene, dimethoxy-
CAS No:27598-81-8
MF:C24H30O6
MW:414.491407871246
CID:283411
PubChem ID:33961
Update Time:2025-04-19

Benzene, dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, dimethoxy-
    • 27598-81-8
    • 1,2-dimethoxybenzene;1,3-dimethoxybenzene;1,4-dimethoxybenzene
    • Inchi: 1S/3C8H10O2/c1-9-7-3-5-8(10-2)6-4-7;1-9-7-4-3-5-8(6-7)10-2;1-9-7-5-3-4-6-8(7)10-2/h3*3-6H,1-2H3
    • InChI Key: IHGLKTAESDIFMX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1OC.O(C)C1C=CC=C(C=1)OC.O(C)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 414.204239
  • Monoisotopic Mass: 414.204239
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 238
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4

Experimental Properties

  • Boiling Point: 212.6°C at 760 mmHg
  • Flash Point: 73.5°C
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